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Compound of Interest

Compound Name: 1-O-Propyl-rac-glycerol

Cat. No.: B1359860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the handling, storage, and

experimental use of 1-O-Propyl-rac-glycerol. The information is compiled from safety data

sheets of analogous compounds, general laboratory protocols for ether lipids, and research

articles discussing the biological activities of alkylglycerols.

Section 1: Product Information and
Physicochemical Data
1-O-Propyl-rac-glycerol is a synthetic alkylglycerol, a class of ether lipids that serve as

important signaling molecules and precursors for more complex lipids. It is a valuable tool for

research in cell signaling, lipid metabolism, and cancer biology.

Quantitative Data Summary

While specific quantitative data for 1-O-Propyl-rac-glycerol is not readily available in the

literature, the following table summarizes data for structurally related lipids to provide an

estimate of its properties. Researchers should perform their own validation for specific

experimental conditions.
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Property Value Compound Source

Molecular Formula C6H14O3
1-O-Propyl-rac-

glycerol
Supplier Data

Molecular Weight 134.17 g/mol
1-O-Propyl-rac-

glycerol
Supplier Data

Solubility Soluble in Methanol
1-O-Dodecyl-rac-

glycerol
Cayman Chemical

Slightly soluble in

Chloroform

1-Oleoyl-2-Palmitoyl-

rac-glycerol
Cayman Chemical[1]

Slightly soluble in

Ethyl Acetate

1-Oleoyl-2-Palmitoyl-

rac-glycerol
Cayman Chemical[1]

0.25 mg/ml in

Chloroform:PBS (pH

7.2) (1:3)

1-Lauroyl-2-Oleoyl-3-

Palmitoyl-rac-glycerol
Cayman Chemical[2]

Stability
≥ 4 years at -20°C (as

a solid)

1-O-Dodecyl-rac-

glycerol
Cayman Chemical[3]

Section 2: Handling and Storage Procedures
2.1 Personal Protective Equipment (PPE)

When handling 1-O-Propyl-rac-glycerol, it is essential to use appropriate personal protective

equipment to minimize exposure and ensure safety.

Gloves: Wear chemically resistant gloves (e.g., nitrile or latex).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling large quantities or creating aerosols, a dust mask or a

respirator may be necessary.
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2.2 Handling Precautions

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of any dust or aerosols.

Wash hands thoroughly after handling.

2.3 Storage Conditions

Short-term storage: For frequent use, store at room temperature in a tightly sealed container.

Long-term storage: For extended periods, it is recommended to store 1-O-Propyl-rac-
glycerol at -20°C as a solid.

Keep away from oxidizing agents.

Always refer to the Certificate of Analysis provided by the supplier for specific storage

recommendations.

2.4 First Aid Measures

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Seek medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.
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3.1 Preparation of Stock Solutions

Due to the lipophilic nature of 1-O-Propyl-rac-glycerol, it is sparingly soluble in aqueous

solutions. Therefore, a stock solution in an organic solvent is typically prepared first.

Materials:

1-O-Propyl-rac-glycerol

Anhydrous ethanol or dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Sonicator (optional)

Protocol:

Weigh the desired amount of 1-O-Propyl-rac-glycerol in a sterile container.

Add the appropriate volume of anhydrous ethanol or DMSO to achieve the desired stock

concentration (e.g., 10-100 mM).

Vortex the solution vigorously until the compound is completely dissolved. Gentle warming

(e.g., 37°C) or brief sonication may aid in dissolution.

Store the stock solution at -20°C in tightly sealed, light-protected aliquots to avoid repeated

freeze-thaw cycles.

3.2 General Protocol for Cell Culture Experiments

This protocol provides a general guideline for treating cultured cells with 1-O-Propyl-rac-
glycerol. The final concentration and incubation time should be optimized for each cell line and

experimental endpoint.

Materials:
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Cultured cells in appropriate growth medium

1-O-Propyl-rac-glycerol stock solution

Serum-free cell culture medium

Protocol:

Plate cells at the desired density in a multi-well plate and allow them to adhere and grow

overnight.

On the day of treatment, prepare the final working concentration of 1-O-Propyl-rac-glycerol
by diluting the stock solution in serum-free medium. It is crucial to vortex the diluted solution

immediately before adding it to the cells to ensure a uniform suspension.

Remove the growth medium from the cells and wash once with sterile phosphate-buffered

saline (PBS).

Add the medium containing the desired concentration of 1-O-Propyl-rac-glycerol to the

cells. Include a vehicle control (medium with the same concentration of the organic solvent

used for the stock solution).

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified

incubator with 5% CO2.

After the incubation period, proceed with the desired downstream analysis (e.g., cell viability

assay, protein extraction for western blotting, or RNA isolation for gene expression analysis).

Section 4: Signaling Pathways and Experimental
Workflows
4.1 Inhibition of Protein Kinase C (PKC) Signaling

Alkylglycerols have been shown to inhibit the activity of Protein Kinase C (PKC), a key enzyme

in cellular signal transduction that regulates cell proliferation, differentiation, and apoptosis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

